Cas no 180787-54-6 (Dimethyl-2,4-dihydroxyphenylsulfonium triflate)

• Product Name: Dimethyl-2,4-dihydroxyphenylsulfonium triflate
• CAS No: 180787-54-6
• Molecular Formula: C₉H₁₁F₃O₅S₂
• Molecular Weight: 320.305851221085
• CID: 2951321
• PubChem ID: 22662579

Dimethyl-2,4-dihydroxyphenylsulfonium triflate Properties

Names and Identifiers

• 2,4-二羟基苯基二甲基锍三氟甲烷磺酸盐
• 2,4-Dihydroxyphenyldimethylsulfonium triflate
• DIMETHYL-2,4-DIHYDROXYPHENYLSULFONIUM TRIFLATE
• (2,4-dihydroxyphenyl)-dimethylsulfanium;trifluoromethanesulfonate
• Dimethyl-2,4-dihydroxyphenylsulfoniumtriflate
• (2,4-dihydroxyphenyl)dimethylsulfonium trifluoromethanesulfonate
• SCHEMBL6658734
• AKOS026672041
• FS-6079
• 180787-54-6
• IQJLWOZFOHQUIQ-UHFFFAOYSA-N

• MDL： MFCD05864290
• InChIKey： IQJLWOZFOHQUIQ-UHFFFAOYSA-N
• Inchi： 1S/C8H10O2S.CHF3O3S/c1-11(2)8-4-3-6(9)5-7(8)10;2-1(3,4)8(5,6)7/h3-5H,1-2H3,(H-,9,10);(H,5,6,7)
• SMILES： [S+](C)(C)C1C=CC(=CC=1O)O.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 320.00000028g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 320.00000028g/mol
• Heavy Atom Count: 19
• Complexity: 272
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 107

Experimental Properties

• Melting Point: 129-131°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols